Cas no 19764-35-3 (4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside)

4-Hydroxycinnamyl alcohol 9-O-β-D-glucopyranoside is a naturally occurring phenolic glycoside characterized by the conjugation of 4-hydroxycinnamyl alcohol with a β-D-glucopyranosyl moiety. This compound exhibits notable stability due to its glycosidic linkage, which enhances solubility in aqueous environments while retaining the bioactive properties of its aglycone. Its structural features make it a valuable intermediate in the study of plant secondary metabolism, particularly in lignin and phenylpropanoid biosynthesis. The glucosylation at the 9-position also improves its potential for enzymatic and chemical modifications, facilitating applications in biochemical research and natural product derivatization. Its well-defined structure allows for precise analytical characterization, supporting its use as a reference standard in phytochemical studies.
4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside structure
19764-35-3 structure
Product Name:4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside
CAS No:19764-35-3
MF:C15H20O7
MW:312.315105438232
CID:2082101
PubChem ID:14048613
Update Time:2025-06-06

4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside
    • 4-hydroxycinnamyl beta-D-glucopyranoside
    • 4-hydroxycinnamyl O-beta-D-glucopyranoside
    • p-coumaryl alcohol beta-D-glucopyranoside
    • p-coumaryl alcohol-gamma-O-beta-D-glucopyranoside
    • sachaliside
    • sachaliside 1
    • triandirin
    • triandrin
    • [3-(4-Hydroxyphenyl)-prop-2-enyl]-beta-D-glucopyranosid
    • -beta-D-glucopyranosid
    • NCGC00385488-01
    • .BETA.-D-GLUCOPYRANOSIDE, (2E)-3-(4-HYDROXYPHENYL)-2-PROPEN-1-YL
    • AKOS040753896
    • .BETA.-D-GLUCOPYRANOSIDE, 3-(4-HYDROXYPHENYL)-2-PROPENYL, (E)-
    • (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(((E)-3-(4-hydroxyphenyl)allyl)oxy)tetrahydro-2H-pyran-3,4,5-triol
    • UNII-7WNF6LR591
    • beta-D-Glucopyranoside, 3-(4-hydroxyphenyl)-2-propen-1-yl
    • Sachaliside, (-)-
    • (E)-Triandrin
    • 7WNF6LR591
    • beta-D-Glucopyranoside, 3-(4-hydroxyphenyl)-2-propenyl, (E)-
    • MEGxp0_001501
    • beta-D-Glucopyranoside, (2E)-3-(4-hydroxyphenyl)-2-propen-1-yl
    • CHEMBL3581238
    • NCGC00385488-01_C15H20O7_beta-D-Glucopyranoside, (2E)-3-(4-hydroxyphenyl)-2-propen-1-yl
    • 132294-76-9
    • AKOS040763037
    • CHEBI:181987
    • Q27268953
    • (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(E)-3-(4-hydroxyphenyl)prop-2-enoxy]oxane-3,4,5-triol
    • 19764-35-3
    • HY-123286
    • Inchi: 1S/C15H20O7/c16-8-11-12(18)13(19)14(20)15(22-11)21-7-1-2-9-3-5-10(17)6-4-9/h1-6,11-20H,7-8H2/b2-1+/t11-,12-,13+,14-,15-/m1/s1
    • InChI Key: CNNXMGXBAZQZDE-HHMSBIESSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C=C/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 312.12090297g/mol
  • Monoisotopic Mass: 312.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.453
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Color/Form: Powder

4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T21560-5 mg
4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside
19764-35-3
5mg
¥4160.0 2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T21560-5mg
4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside
19764-35-3 ,98.5%
5mg
¥4160.0 2023-09-06
TargetMol Chemicals
TN5927-5 mg
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TargetMol Chemicals
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4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Glycerol ,  Sulfuric acid magnesium salt (1:1) ,  Calcium chloride ;  10 h, 37 °C
Reference
Producing Gram-Scale Unnatural Rosavin Analogues from Glucose by Engineered Escherichia coli
Bi, Huiping ; et al, ACS Synthetic Biology, 2019, 8(8), 1931-1940

4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside Raw materials

4-hydroxycinnamyl alcohol 9-O-beta-D-glucopyranoside Preparation Products

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